Cas no 42163-70-2 ((S)-4-Isopropyl-1,3-thiazolidine-2-thione)

• Product Name: (S)-4-Isopropyl-1,3-thiazolidine-2-thione
• CAS No: 42163-70-2
• MF: C₆H₁₁NS₂
• MW: 161.288238763809
• CID: 55525
• PubChem ID: 13922953
• Update Time: 2025-04-18

(S)-4-Isopropyl-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• (S)-4-Isopropyl-1,3-thiazolidine-2-thione
• 2-carboeth
• 4-isopropylthiazole-2-carboxylic acid ethyl ester
• 4-isopropyl-thiazole-2-carboxylic acid ethyl ester
• 4-isopropylthiazolidine-2-thione
• 4-isopropyl-thiazolidine-2-thione
• AG-E-05440
• AK-31527
• ANW-57871
• CTK4C9118
• EN000381
• Ethyl 4-isopropyl-2-thiazolecarboxylate
• ETHYL 4-ISOPROPYLTHIAZOLE-2-CARBOXYLATE
• SureCN313453
• 4-Isopropyl-1,3-thiazolidine-2-thione
• 2-Thiazolidinethione,4-(1-methylethyl)-
• BCP21055
• SCHEMBL1198391
• FT-0641587
• 2-Dodecenoicacid,ethylester,(2E)-
• 42163-70-2
• FT-0688888
• 4-(propan-2-yl)-1,3-thiazolidine-2-thione
• FT-0636754

• Inchi： 1S/C6H11NS2/c1-4(2)5-3-9-6(8)7-5/h4-5H,3H2,1-2H3,(H,7,8)
• InChI Key： CWIZUGZKLJDJLE-UHFFFAOYSA-N
• SMILES： S1C(NC(C1)C(C)C)=S

Computed Properties

• Exact Mass: 161.03343
• Monoisotopic Mass: 161.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.17
• Melting Point: 66-67 ºC
• Boiling Point: 223.3 °C at 760 mmHg 
• Flash Point: 223.3 °C at 760 mmHg 
• Refractive Index: 1.591
• PSA: 12.03
• LogP: 1.96110

(S)-4-Isopropyl-1,3-thiazolidine-2-thione Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones